Cas no 2229260-74-4 (4-(2-methyl-1-phenylpropyl)-1,3-thiazol-2-amine)

4-(2-Methyl-1-phenylpropyl)-1,3-thiazol-2-amine is a thiazole derivative characterized by its unique structural framework, incorporating a phenylpropyl substituent at the 4-position and an amine group at the 2-position of the thiazole ring. This compound is of interest in medicinal and synthetic chemistry due to its potential as a building block for biologically active molecules, particularly in the development of pharmacophores targeting central nervous system disorders or antimicrobial agents. Its structural features, including the thiazole core and chiral center, offer versatility in derivatization and stereoselective synthesis. The compound's stability and moderate reactivity make it suitable for further functionalization under controlled conditions.
4-(2-methyl-1-phenylpropyl)-1,3-thiazol-2-amine structure
2229260-74-4 structure
Product Name:4-(2-methyl-1-phenylpropyl)-1,3-thiazol-2-amine
CAS No:2229260-74-4
MF:C13H16N2S
MW:232.344541549683
CID:5943574
PubChem ID:165696645
Update Time:2025-05-23

4-(2-methyl-1-phenylpropyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methyl-1-phenylpropyl)-1,3-thiazol-2-amine
    • 2229260-74-4
    • EN300-1876901
    • Inchi: 1S/C13H16N2S/c1-9(2)12(10-6-4-3-5-7-10)11-8-16-13(14)15-11/h3-9,12H,1-2H3,(H2,14,15)
    • InChI Key: CNGDCOFVWWDDMC-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C(C1C=CC=CC=1)C(C)C

Computed Properties

  • Exact Mass: 232.10341969g/mol
  • Monoisotopic Mass: 232.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 67.2Ų

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Additional information on 4-(2-methyl-1-phenylpropyl)-1,3-thiazol-2-amine

Exploring the Properties and Applications of 4-(2-methyl-1-phenylpropyl)-1,3-thiazol-2-amine (CAS No. 2229260-74-4)

The compound 4-(2-methyl-1-phenylpropyl)-1,3-thiazol-2-amine (CAS No. 2229260-74-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a thiazole ring and a phenylpropyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of thiazole derivatives in bioactive compounds. The 2-amine group further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for novel heterocyclic compounds like 4-(2-methyl-1-phenylpropyl)-1,3-thiazol-2-amine has surged, driven by advancements in medicinal chemistry. This compound aligns with the growing trend of exploring small molecule therapeutics, a hot topic in drug development. Its structural features are reminiscent of other successful thiazole-based drugs, which have shown efficacy in targeting various diseases. As such, it is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

The synthesis of CAS No. 2229260-74-4 involves multi-step organic reactions, often starting from readily available precursors. Optimizing its yield and purity is a key focus for chemists, as impurities can significantly impact its performance in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards. These methods are also commonly searched by researchers looking to validate their synthetic protocols.

Beyond pharmaceuticals, 4-(2-methyl-1-phenylpropyl)-1,3-thiazol-2-amine has potential applications in material science. Its aromatic and heterocyclic components make it a candidate for designing organic semiconductors or ligands in catalysis. This versatility is a major reason why it appears in searches related to functional materials and green chemistry. With sustainability becoming a priority, researchers are exploring how such compounds can contribute to eco-friendly processes.

Safety and handling of CAS No. 2229260-74-4 are also critical considerations. While it is not classified as hazardous, proper laboratory practices must be followed to ensure safe usage. This aspect is often highlighted in safety data sheets (SDS) and regulatory guidelines, which are frequently accessed by professionals in the field. The compound's stability under various conditions is another area of interest, particularly for long-term storage and transportation.

In summary, 4-(2-methyl-1-phenylpropyl)-1,3-thiazol-2-amine (CAS No. 2229260-74-4) represents a fascinating intersection of chemistry and innovation. Its applications span drug discovery, materials science, and beyond, making it a valuable subject of study. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific discussions and searches.

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